2-(difluoromethyl)-2H-indazol-5-amine hydrochloride
Overview
Description
2-(Difluoromethyl)-2H-indazol-5-amine hydrochloride, also known as DFMA-HCl, is a chemical compound that is widely used in laboratory experiments. It is a white crystalline solid with a molecular weight of 221.7 g/mol. It has a melting point of 108-110°C and is soluble in water and ethanol. DFMA-HCl is a versatile reagent and has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
2-(difluoromethyl)-2H-indazol-5-amine hydrochloride has been used in a variety of scientific research applications. It has been used in studies of cell signaling pathways, such as those involving calcium release from intracellular stores. It has also been used to study the effects of drugs on the nervous system and to investigate the role of calcium in regulating gene expression. Additionally, this compound has been used to study the effects of hormones on the cardiovascular system and to investigate the role of calcium in the regulation of muscle contraction.
Mechanism of Action
2-(difluoromethyl)-2H-indazol-5-amine hydrochloride acts as an antagonist of the calcium release-activated calcium (CRAC) channels, which are involved in regulating calcium release from intracellular stores. By blocking these channels, this compound prevents calcium from entering the cell and thus prevents the activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to inhibit the release of calcium from intracellular stores, which can lead to a decrease in the activity of various signaling pathways. In addition, this compound has been shown to inhibit the activity of various enzymes, including phospholipase C, protein kinase C, and tyrosine kinases, which can lead to a decrease in the activity of various signaling pathways.
Advantages and Limitations for Lab Experiments
2-(difluoromethyl)-2H-indazol-5-amine hydrochloride is a versatile reagent that has been used in a variety of biochemical and physiological studies. It is relatively stable, inexpensive, and easy to synthesize. However, it is not as potent as some other calcium channel blockers and may not be suitable for some applications.
Future Directions
Future research on 2-(difluoromethyl)-2H-indazol-5-amine hydrochloride could focus on its effects on other cellular processes, such as cell proliferation, apoptosis, and gene expression. Additionally, further research could investigate the potential use of this compound as a therapeutic agent for various diseases, such as hypertension and diabetes. Finally, research could be done to investigate the long-term effects of this compound on the body, as well as its potential toxicity.
Synthesis Methods
2-(difluoromethyl)-2H-indazol-5-amine hydrochloride can be synthesized by reacting 2-difluoromethyl-5-nitroindazole with hydrochloric acid in ethanol. This reaction produces a white crystalline solid that is then washed and dried to obtain the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethyl)-2H-indazol-5-amine hydrochloride involves the reaction of 2-(difluoromethyl)benzonitrile with hydrazine hydrate to form 2-(difluoromethyl)indazole-3-carbohydrazide, which is then cyclized to form 2-(difluoromethyl)-2H-indazole-5-carbohydrazide. This compound is then treated with hydrochloric acid to yield the final product, 2-(difluoromethyl)-2H-indazol-5-amine hydrochloride.", "Starting Materials": [ "2-(difluoromethyl)benzonitrile", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-(difluoromethyl)benzonitrile is reacted with hydrazine hydrate in ethanol at reflux temperature to form 2-(difluoromethyl)indazole-3-carbohydrazide.", "Step 2: The resulting compound from step 1 is cyclized by heating with acetic anhydride and sodium acetate in acetic acid to form 2-(difluoromethyl)-2H-indazole-5-carbohydrazide.", "Step 3: 2-(difluoromethyl)-2H-indazole-5-carbohydrazide is treated with hydrochloric acid in ethanol to yield the final product, 2-(difluoromethyl)-2H-indazol-5-amine hydrochloride." ] } | |
CAS RN |
2064122-33-2 |
Molecular Formula |
C8H8ClF2N3 |
Molecular Weight |
219.6 |
Purity |
95 |
Origin of Product |
United States |
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